6-Chlorothiazolo[4,5-c]pyridin-2-amine

• IUPAC Name: 6-chloro-[1,3]thiazolo[4,5-c]pyridin-2-amine
• InChI: InChI=1S/C6H4ClN3S/c7-5-1-4-3(2-9-5)10-6(8)11-4/h1-2H,(H2,8,10)
• InChI Key: NCNORXZSXNZHQG-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CN=C1Cl)N=C(S2)N
• Molecular Formula: C6H4ClN3S
• Molecular Weight: 185.64 g/mol
• CAS No.: 1244058-73-8

Description

“6-Chlorothiazolo[4,5-c]pyridin-2-amine” is a chemical compound with the molecular formula C6H4ClN3S. It has a molecular weight of 185.63. This compound is used for research purposes.

Synthesis Analysis

The synthesis of “this compound” and similar compounds often involves condensation–dehydration reactions of pyridine-2,3-diamine or pyridine-3,4-diamine with carboxylic acids (or their equivalents) and condensation with aldehydes under oxidative conditions.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a thiazolo ring fused with a pyridine ring, with a chlorine atom attached to the 6-position of the thiazolo ring.

Physical and Chemical Properties Analysis

“this compound” is a powder that should be stored in a dark place, in an inert atmosphere, at 2-8°C. Its InChI code is 1S/C6H4ClN3S/c7-5-1-4-3 (2-9-5)10-6 (8)11-4/h1-2H, (H2,8,10).

Scientific Research Applications

Synthesis of Novel Compounds

Researchers have developed single-step synthesis methods for thiazolo[5,4-b]pyridines and thiazolo[4,5-c]pyridine derivatives from chloronitropyridines and thioamides or thioureas. These methods have been used to prepare derivatives with various substituents, indicating the versatility of 6-Chlorothiazolo[4,5-c]pyridin-2-amine in the synthesis of complex heterocyclic compounds (Sahasrabudhe et al., 2009).

Biological Activity Evaluation

A study on the synthesis, characterisation, and in vitro antibacterial evaluation of 2-substituted-4-methyl-7,8-dihydro-5H-pyrimido[4,5-d]thiazolo[3,2-a]pyrimidines, starting from a reaction involving 4,5-dihydrothiazol-2-amine, highlighted the potential antibacterial applications of derivatives of this compound. Some derivatives demonstrated significant potential as antibacterial agents (Etemadi et al., 2016).

Anticancer and Antimicrobial Applications

Novel alkyl amide functionalized trifluoromethyl substituted pyrazolo[3,4-b]pyridine derivatives, prepared from 6-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine, were screened for anticancer activity against several cancer cell lines. Some compounds showed promising bioactivity, highlighting the potential of this compound derivatives as anticancer agents (Chavva et al., 2013).

Development of Synthetic Methodologies

The compound has also played a crucial role in the development of new synthetic methodologies for constructing heterocyclic systems. For instance, its derivatives have been used as intermediates for the synthesis of bivalent thiazolopyrimidines, showcasing its utility in organic synthesis (Liu et al., 2005).

Mechanism of Action

While the specific mechanism of action for “6-Chlorothiazolo[4,5-c]pyridin-2-amine” is not documented, compounds in a similar series have demonstrated excellent selectivity for CDK4/6 over CDKs1, 7, and 9, indicating a potential CDK4/6-targeted mechanism of action.

Safety and Hazards

The safety information for “6-Chlorothiazolo[4,5-c]pyridin-2-amine” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and if swallowed: calling a poison center or doctor if feeling unwell.